3-(aminomethyl)-N-benzyloxolan-3-amine

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 3-(aminomethyl)-N-benzyloxolan-3-amine
• InChI: InChI=1S/C12H18N2O/c13-9-12(6-7-15-10-12)14-8-11-4-2-1-3-5-11/h1-5,14H,6-10,13H2
• InChI Key: WHCQBNRDMASYIG-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(CN)NCC2=CC=CC=C2

Description

3-(Aminomethyl)-N-benzyloxolan-3-amine is a bicyclic amine compound featuring an oxolane (tetrahydrofuran) ring substituted with an aminomethyl group and a benzylamine moiety. This structure combines the conformational rigidity of the oxolane ring with the aromatic and electronic properties of the benzyl group, making it a candidate for pharmaceutical and materials science research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(aminomethyl)-N-benzyloxolan-3-amine can be achieved through several methods. One common approach involves the reaction of oxirane with benzylamine under controlled conditions to form the oxolane ring. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of 3-(aminomethyl)-N-benzyloxolan-3-amine often involves optimizing the reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, precise temperature control, and efficient purification techniques such as distillation or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(aminomethyl)-N-benzyloxolan-3-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding oxides.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenated compounds and strong bases are typically employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

3-(aminomethyl)-N-benzyloxolan-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(aminomethyl)-N-benzyloxolan-3-amine involves its interaction with specific molecular targets. The amine group can form hydrogen bonds with various biomolecules, influencing their structure and function. Additionally, the oxolane ring can interact with hydrophobic regions of proteins, affecting their activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparisons

The following table highlights key structural differences between 3-(aminomethyl)-N-benzyloxolan-3-amine and its analogs:

Compound Name	Core Structure	Substituents	Key Features	References
3-(Aminomethyl)-N-benzyloxolan-3-amine	Oxolane (5-membered ring)	-NH-CH2-C6H5 (benzyl), -CH2-NH2	Bicyclic, rigid conformation
3-(Aminomethyl)-N,N-dibenzyloxetan-3-amine	Oxetane (4-membered ring)	-N(CH2C6H5)2 (dibenzyl), -CH2-NH2	Smaller ring size, increased ring strain
N-Benzylbut-3-en-1-amine	Linear alkene chain	-CH2-CH2-CH=CH2, -NH-CH2-C6H5	Flexible backbone, unsaturated bond
3-Aminobenzylamine	Benzene ring	-NH2 (meta position), -CH2-NH2	Aromatic amine, planar structure
N-Methyl-3-(2-naphthyl-acetylamino)benzamide	Benzamide	-N(CH3)CO-naphthyl	Amide functionality, extended π-system

Key Observations:

• Ring Size Effects : The oxolane ring in the target compound provides greater conformational flexibility compared to the strained oxetane ring in its dibenzyl analog .
• Aromatic vs.
• Functional Group Diversity: Amide-containing analogs (e.g., N-methyl-3-(2-naphthyl-acetylamino)benzamide) exhibit enhanced hydrogen-bonding capacity, which is absent in the target compound’s amine-dominated structure .

Physicochemical Properties

• Molecular Weight and Polarity: The oxolane-based compound (MW ≈ 220–250 g/mol) is less polar than benzamide derivatives (e.g., 3-amino-N-(3-trifluoromethyl-phenyl)-benzamide, MW 280.24 g/mol) due to the absence of electronegative groups like trifluoromethyl .
• Solubility : The dibenzyloxetan-3-amine analog (CAS 1021392-84-6) is likely less water-soluble than the target compound due to increased hydrophobicity from two benzyl groups .